2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride
Overview
Description
2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride (TIBAH) is a synthetic compound derived from the tetrahydroisoquinoline family. It is a white crystalline powder with a melting point of 158°C and a molecular weight of 279.77 g/mol. TIBAH is a versatile compound that has numerous applications in scientific research, especially in the field of biochemistry and physiology.
Scientific Research Applications
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride is widely used in scientific research due to its ability to act as an agonist of the G protein-coupled receptor (GPCR) family. It has been used to study the structure and function of GPCRs, as well as to investigate the mechanism of action of various drugs. 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride has also been used in the study of cell signaling pathways, and to investigate the effects of various drugs on the nervous system.
Mechanism of Action
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride acts as an agonist of the GPCR family by binding to the specific receptor and activating the associated G-protein. This activation leads to a cascade of biochemical events, including the activation of various enzymes, which in turn leads to the production of various intracellular messengers such as cyclic adenosine monophosphate (cAMP). These messengers are responsible for the physiological effects of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride.
Biochemical and Physiological Effects
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride has been found to have a number of biochemical and physiological effects. It has been found to stimulate the release of catecholamines, which are neurotransmitters involved in the regulation of mood, appetite, and sleep. It has also been found to increase the production of endorphins, which are natural painkillers. In addition, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride has been found to have anticonvulsant and anxiolytic effects, as well as to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride is a versatile compound that has a number of advantages and limitations for lab experiments. One of the main advantages of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride is its ability to act as an agonist of the GPCR family, which allows for the study of the structure and function of GPCRs. Additionally, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride is relatively stable and can be synthesized using a variety of methods. However, it is important to note that 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride is a synthetic compound and is not found naturally in the body, which limits its use in certain types of experiments.
Future Directions
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride has a number of potential future applications in scientific research. It could be used to study the effects of various drugs on the nervous system, as well as to investigate the mechanism of action of various drugs. Additionally, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride could be used to investigate the effects of various drugs on the cardiovascular system, and to study the potential therapeutic applications of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride. Additionally, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride could be used to study the effects of various drugs on the immune system, and to investigate the potential therapeutic applications of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride in the treatment of various diseases. Finally, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride could be used to study the effects of various drugs on the endocrine system, and to investigate the potential therapeutic applications of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride in the treatment of various conditions.
Synthesis Methods
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-amino-3-methyl-1,4-dihydro-5-methyl-1-phenyl-4-oxo-6-quinolinecarboxylic acid with 2-bromobutane in the presence of potassium carbonate. This method yields a product with a purity of up to 99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride involves the reaction of 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)acetic acid with butanoyl chloride in the presence of a base to form the desired product. The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt form of the compound.", "Starting Materials": ["2-(1,2,3,4-tetrahydroisoquinolin-2-yl)acetic acid", "butanoyl chloride", "base", "hydrochloric acid"], "Reaction": ["Step 1: 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)acetic acid is reacted with butanoyl chloride in the presence of a base such as triethylamine or pyridine to form 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid.", "Step 2: The resulting product is then treated with hydrochloric acid to obtain the hydrochloride salt form of the compound, 2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride." ] } | |
CAS RN |
1838782-59-4 |
Product Name |
2-(1,2,3,4-tetrahydroisoquinolin-2-yl)butanoic acid hydrochloride |
Molecular Formula |
C13H18ClNO2 |
Molecular Weight |
255.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
